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Compound of Interest

Compound Name: Griseofulvin-13C,d3

Cat. No.: B12415183 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the

isotopically labeled compound Griseofulvin-13C,d3, intended for research purposes. It

includes a summary of commercial suppliers, their product specifications, a detailed

experimental protocol for a key application, and a visualization of the relevant biological

pathway.

Commercial Availability of Griseofulvin-13C,d3
Griseofulvin-13C,d3 is a stable isotope-labeled version of Griseofulvin, a widely used

antifungal drug. The incorporation of Carbon-13 and deuterium atoms makes it an ideal internal

standard for quantitative bioanalytical studies, such as those employing liquid chromatography-

mass spectrometry (LC-MS/MS). Several specialized chemical suppliers offer Griseofulvin-
13C,d3 for research applications. Below is a comparative table of prominent commercial

suppliers and their product specifications.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Additional
Notes

Santa Cruz

Biotechnolog

y, Inc.[1]

Griseofulvin-

13C,d3

126-07-8

(unlabeled)

C₁₆¹³CH₁₄D₃

ClO₆
356.78

Labeled

isotope of

Griseofulvin.

For Research

Use Only.

MedChemEx

press[2]

Griseofulvin-

13C,d3
Not specified Not specified Not specified

Described as

a 13C- and

deuterium-

labeled

Griseofulvin.

CymitQuimic

a[3]

Griseofulvin-

13C,d3

1329612-29-

4

C₁₆¹³CH₁₄D₃

ClO₆
356.78

Brand: TRC.

Intended for

lab use only.

Pharmaffiliate

s[4]

Griseofulvin-

13C,d3

1329612-29-

4

C₁₆¹³CH₁₄D₃

ClO₆
356.78

Appearance:

White to Off-

White Solid.

Storage: 2-

8°C.

MyBioSource

Griseofulvin-

13C,d3

biochemical

Not specified Not specified Not specified

Labeled

Griseofulvin

for scientific

laboratory

research

purposes.

Note: For precise and lot-specific data, including isotopic purity and enrichment, it is imperative

to request a Certificate of Analysis (CoA) directly from the supplier.

Experimental Protocol: Quantification of
Griseofulvin in Human Plasma using LC-MS/MS with
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a Stable Isotope-Labeled Internal Standard
The following is a representative, detailed protocol for the quantitative analysis of Griseofulvin

in a biological matrix, adapted from a validated method for LC-MS/MS analysis.[5] This protocol

is intended as a template and may require optimization for specific experimental conditions and

instrumentation. The use of Griseofulvin-13C,d3 as an internal standard is crucial for

correcting matrix effects and improving the accuracy and precision of the method.

Materials and Reagents
Griseofulvin analytical standard

Griseofulvin-13C,d3 (Internal Standard, IS)

Human plasma (with anticoagulant, e.g., K2-EDTA)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Methanol (HPLC grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Preparation of Standard and Quality Control (QC)
Solutions

Stock Solutions: Prepare primary stock solutions of Griseofulvin and Griseofulvin-13C,d3 in

methanol at a concentration of 1 mg/mL.
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Working Standard Solutions: Prepare a series of working standard solutions of Griseofulvin

by serial dilution of the stock solution with a 50:50 acetonitrile/water mixture to create

calibration standards.

Internal Standard Working Solution: Prepare a working solution of Griseofulvin-13C,d3 at

an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

Calibration Standards and QC Samples: Spike blank human plasma with the Griseofulvin

working standard solutions to prepare calibration standards at concentrations ranging from

approximately 20-3000 ng/mL. Prepare QC samples at low, medium, and high

concentrations in a similar manner.

Sample Preparation (Solid Phase Extraction)
To 100 µL of plasma sample (calibration standard, QC, or unknown sample), add 25 µL of

the Griseofulvin-13C,d3 internal standard working solution.

Vortex the samples for 30 seconds.

Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

Load the plasma samples onto the SPE cartridges.

Wash the cartridges with 1 mL of water.

Elute the analyte and internal standard with 1 mL of acetonitrile.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions
LC Column: C18 reverse-phase column (e.g., Hypersil GOLD, 50 mm x 2.1 mm, 1.9 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.
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Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Spectrometer Settings:

Monitor the following mass transitions in Multiple Reaction Monitoring (MRM) mode:

Griseofulvin:m/z 353.1 → 251.1 (example transition, should be optimized)

Griseofulvin-13C,d3:m/z 357.1 → 255.1 (example transition, should be optimized

based on the exact mass and fragmentation pattern)

Optimize ion source parameters (e.g., spray voltage, source temperature) and compound-

specific parameters (e.g., declustering potential, collision energy) for maximum signal

intensity.

Data Analysis
Integrate the peak areas for both Griseofulvin and Griseofulvin-13C,d3.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards using a weighted linear regression.

Determine the concentration of Griseofulvin in the unknown samples from the calibration

curve.

Mechanism of Action and Signaling Pathway
Griseofulvin exerts its antifungal and potential anticancer effects primarily by disrupting

microtubule dynamics, which are essential for mitosis and other cellular functions.[6] It binds to

tubulin, the protein subunit of microtubules, and inhibits their polymerization. This leads to a

failure in the formation of the mitotic spindle, causing cell cycle arrest in the G2/M phase and

ultimately apoptosis in susceptible cells.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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